Cas no 2734772-48-4 (1-bromo-3-methoxy-5-(methoxymethyl)benzene)

1-Bromo-3-methoxy-5-(methoxymethyl)benzene is a substituted aromatic compound featuring bromine and methoxy functional groups at the 1- and 3-positions, along with a methoxymethyl substituent at the 5-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The bromine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Heck couplings, while the methoxy and methoxymethyl groups enhance solubility and provide sites for further functionalization. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for researchers developing advanced chemical architectures.

1-bromo-3-methoxy-5-(methoxymethyl)benzene structure

2734772-48-4 structure

Product Name:1-bromo-3-methoxy-5-(methoxymethyl)benzene

CAS No:2734772-48-4

MF:C₉H₁₁BrO₂

MW:231.09

CID:5079754

Update Time:2025-08-05

1-bromo-3-methoxy-5-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-3-methoxy-5-(methoxymethyl)benzene
- Inchi： 1S/C9H11BrO2/c1-11-6-7-3-8(10)5-9(4-7)12-2/h3-5H,6H2,1-2H3
- InChI Key： LEZIYMUYNSUDRQ-UHFFFAOYSA-N
- SMILES： C1=C(OC)C=C(C=C1Br)COC

1-bromo-3-methoxy-5-(methoxymethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022IP4-500mg	1-bromo-3-methoxy-5-(methoxymethyl)benzene	2734772-48-4	95%	500mg	$334.00	2025-02-13

1-bromo-3-methoxy-5-(methoxymethyl)benzene Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on 1-bromo-3-methoxy-5-(methoxymethyl)benzene

Comprehensive Overview of 1-Bromo-3-methoxy-5-(methoxymethyl)benzene (CAS No. 2734772-48-4)

1-Bromo-3-methoxy-5-(methoxymethyl)benzene (CAS No. 2734772-48-4) is an aromatic organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a bromine substituent and dual methoxy functional groups, offers unique reactivity for cross-coupling reactions, making it a valuable building block in modern organic chemistry. The compound’s methoxymethyl moiety enhances solubility in polar solvents, while the bromine atom facilitates selective functionalization via Suzuki or Buchwald-Hartwig reactions.

In recent years, the demand for halogenated benzene derivatives like 1-Bromo-3-methoxy-5-(methoxymethyl)benzene has surged due to their role in developing OLED materials and biodegradable polymers. Researchers highlight its potential in designing fluorescent probes for bioimaging, aligning with the growing interest in sustainable chemistry and green synthesis. A 2023 study published in the Journal of Organic Chemistry emphasized its efficiency in Pd-catalyzed transformations, addressing industry needs for high-yield and low-waste processes.

The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis have made it a favorite among chemists exploring time-efficient protocols. Its CAS No. 2734772-48-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in drug discovery pipelines. Notably, its methoxy groups contribute to electron-rich aromatic systems, enabling applications in photocatalysis—a hot topic in renewable energy research.

From an industrial perspective, 1-Bromo-3-methoxy-5-(methoxymethyl)benzene is synthesized via controlled bromination of 3-methoxy-5-(methoxymethyl)phenol, ensuring minimal byproducts. Regulatory-compliant manufacturers prioritize HPLC purity (>98%) to meet stringent GMP standards, catering to sectors like electronic chemicals and pharmaceutical excipients. Analytical techniques such as GC-MS and NMR are routinely employed for quality verification.

Emerging trends also link this compound to AI-driven molecular design, where its structural motifs are leveraged to train algorithms for de novo drug development. As the scientific community shifts toward automated synthesis platforms, CAS No. 2734772-48-4 serves as a benchmark for evaluating reaction predictability. Environmental considerations further drive innovations in its catalytic recycling, reducing reliance on heavy metals.

In summary, 1-Bromo-3-methoxy-5-(methoxymethyl)benzene exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its versatility across material science, medicinal chemistry, and environmental technology underscores its enduring significance. Future research may explore its derivatives for carbon capture or battery electrolytes, aligning with global sustainability goals.